N-(furan-2-ylmethyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-(furan-2-ylmethyl)-3-methoxy-1-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C11H13N3O3/c1-14-7-9(11(13-14)16-2)10(15)12-6-8-4-3-5-17-8/h3-5,7H,6H2,1-2H3,(H,12,15)
• InChI Key: JFUPEYGQFWLERT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)NCC2=CC=CO2
• Molecular Formula: C11H13N3O3
• Molecular Weight: 235.24 g/mol

Description

This compound is a derivative of pyrazole, which is a class of organic compounds with a five-membered ring with two nitrogen atoms and three carbon atoms. It also contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen atom.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as X-ray crystallography, NMR, and FT-IR spectroscopy. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific conditions and reactants present. Furan rings can undergo a variety of reactions, including electrophilic substitution and nucleophilic addition.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would likely be determined through experimental analysis.

Scientific Research Applications

Antibacterial Activity

Microbial resistance is a global concern due to the limitations of existing antimicrobial drugs. Furan derivatives, including our compound of interest, have gained prominence in medicinal chemistry. Here’s why:

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Other Therapeutic Applications

Beyond antibacterial properties, N-(furan-2-ylmethyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide offers a diverse range of therapeutic advantages:

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Recent Research

In 2020, researchers synthesized nitrofurantoin analogues containing furan and pyrazole scaffolds, including our compound. .

Remember, the furan family isn’t just about bran—it’s a gateway to innovative medicine!

Mechanism of Action

Target of Action

Furan derivatives have been known to exhibit a wide range of advantageous biological and pharmacological characteristics .

Mode of Action

It’s worth noting that furan-containing compounds have been employed as medicines in a number of distinct disease areas .

Biochemical Pathways

Furan derivatives have been known to influence various biochemical pathways .

Action Environment

It’s worth noting that the reactions were carried out in a microwave reactor in the presence of effective coupling reagents .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. It’s important to handle all chemicals with appropriate safety precautions, and to refer to the relevant safety data sheets.

Future Directions

The future research directions for this compound would likely depend on its potential applications. For example, if it shows promise as a potential drug, future research might involve further testing its efficacy and safety.